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Compound of Interest

8-Amino-7-oxononanoic acid
Compound Name: ,
hydrochloride

Cat. No.: B15552969

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 8-Amino-7-oxononanoic acid
hydrochloride, a key intermediate in the biosynthesis of biotin (Vitamin B7). This document
consolidates critical information regarding its nomenclature, physicochemical properties, and its
role in biological pathways.

Alternative Names and Chemical Identifiers

8-Amino-7-oxononanoic acid hydrochloride is known by a variety of synonyms and trade
names, which can vary based on its stereochemistry (the naturally occurring (S)-form or the
racemic mixture). The following tables provide a comprehensive list of these alternative names
and key chemical identifiers.

Table 1: Alternative Names and Synonyms
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Name

Common Abbreviation

Stereochemistry

8-Amino-7-oxononanoic acid

_ - Racemic
hydrochloride
(x)8-Amino-7-Oxononanoic )
) ) (2)8-KAPA Racemic
acid hydrochloride
8(S)-Amino-7-Oxononanoic ]
) ] 8(S)-KAPA (S)-enantiomer
Acid hydrochloride
(S)-8-amino-7-oxononanoic )
. . - (S)-enantiomer
acid hydrochloride
7-keto-8-aminopelargonic acid »
) KAPA HCI Not specified
hydrochloride
7-keto-8(s)-aminopelargonic )
. - (S)-enantiomer
acid
8-Amino-7-oxopelargonic Acid -
] - Not specified
Hydrochloride
8-amino-7-oxo-nonanoic acid, .
) - Not specified
monohydrochloride
KAPA (hydrochloride) KAPA HCI Not specified
Theophyllidine Hydrochloride - Not specified
8-amino-7-oxononanoate - Not specified

Table 2: Chemical Identifiers
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Identifi Racemic Form (S)-Form Free Acid (non-salt
entifier

(hydrochloride) (hydrochloride) form)
CAS Number 21286-96-4[1] 177408-65-0[2][3] 4707-58-8[4]

Molecular Formula

CoH17NOs « HCI[2] or
CoH1sCINO3[3][5]

CoH17NOs « HCI[2] or
CoH1sCINO3[3]

CoH17NOs3[4]

223.7 g/mol [1][2] or

Molecular Weight 223.7 g/mol [2][3] 187.24 g/mol [4]
223.70 g/mol [5]
PubChem CID 173[4]
ZGPOLJARQCHVLY- GUAHPAJOXVYFON-
InChlKey
UHFFFAOYSA-N[1] UHFFFAOYSA-N[4]
CI.C--INVALID-LINK--
NC(C)C(CCCCCC(0) CC(C(=0)cccececec(=
SMILES C(=0)CCCCCC(0)=0
=0)=0.Cl[1] O)O)N[4]

[3]

Physicochemical Properties

This section summarizes the known quantitative data for 8-Amino-7-oxononanoic acid

hydrochloride.

ble 3: Physicochemical

Property Value Reference(s)
Appearance Crystalline solid [2]
) >95% (racemic) or =298% ((S)-
Purity [1][2]
form)
DMSO: Sparingly soluble (1-10
mg/ml)Ethanol: Slightly soluble
Solubility g/m) S

(0.1-1 mg/ml)PBS (pH 7.2):
Sparingly soluble (1-10 mg/ml)

Biological Role: The Biotin Synthesis Pathway
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8-Amino-7-oxononanoic acid is a crucial intermediate in the conserved biotin biosynthetic
pathway found in microorganisms and plants. The (S)-enantiomer, 8(S)-amino-7-oxononanoic
acid, is the biologically active form. The pathway involves a series of enzymatic conversions,

starting from pimeloyl-CoA and L-alanine.

The diagram below illustrates the initial steps of the biotin synthesis pathway, highlighting the
formation and subsequent conversion of 8-Amino-7-oxononanoic acid.

Biotin Biosynthesis: Early Steps

8 Ami - ;
synthase (AONS/BioF) transaminase (DAPA-AT/BioA) By FIUETSETSOERD

Pimeloyl-CoA

Click to download full resolution via product page
Biotin synthesis pathway initiation.

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis and use of 8-Amino-7-
oxononanoic acid hydrochloride are not readily available in public literature. However, the
principles of key assays involving this compound are described below. Researchers should
consult the primary literature for further details and develop specific protocols based on their

experimental needs.

Enantioselective Synthesis of 8-Amino-7-oxopelargonic
Acid
The first enantioselective synthesis of both enantiomers of 8-amino-7-oxopelargonic acid was

reported by Lucet, D., Le Gall, T., Mioskowski, C., et al. in 1996. The publication, "First
synthesis of both enantiomers of the biotin vitamer 8-amino-7-oxopelargonic acid," in
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Tetrahedron: Asymmetry, 7(4), 985-988, would contain the detailed methodology. Access to this
primary research article is recommended for the full protocol.

Assay for 7,8-Diaminopelargonic Acid (DAPA)
Aminotransferase Activity

The activity of DAPA aminotransferase, which converts 8-Amino-7-oxononanoic acid to 7,8-
diaminopelargonic acid, can be measured using a microplate fluorescence assay.

¢ Principle: The product of the enzymatic reaction, the vicinal diamine DAPA, is derivatized
with ortho-phthalaldehyde (OPA) and 2-mercaptoethanol (2ME). This reaction forms a stable,
fluorescent adduct that can be quantified to determine enzyme activity.

o Workflow:

o The enzymatic reaction is carried out by incubating DAPA aminotransferase with its
substrates, 8-Amino-7-oxononanoic acid and an amino donor (e.g., S-adenosyl-L-
methionine).

o The reaction is stopped, and the derivatizing agents (OPA and 2ME) are added.
o After a suitable incubation period, the fluorescence is measured using a microplate reader.
o The amount of DAPA produced is determined by comparison to a standard curve.

o Application: This assay can be adapted for high-throughput screening (HTS) of potential
inhibitors of DAPA aminotransferase.
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DAPA Aminotransferase Assay Workflow

Start: Enzyme + Substrates
(KAPA, Amino Donor)

Enzymatic Reaction
(Incubation)

l

Add Derivatizing Agents
(OPA + 2ME)

Measure Fluorescence

Data Analysis
(Standard Curve)

End: Determine Enzyme Activity

Click to download full resolution via product page

DAPA aminotransferase assay workflow.

Saccharomyces cerevisiae Proliferation Assay

8(S)-Amino-7-oxononanoic acid is a vitamer of biotin and can support the growth of biotin-
auxotrophic strains of S. cerevisiae.

o Principle: The proliferation of a biotin-requiring yeast strain in a defined medium lacking
biotin but supplemented with varying concentrations of 8(S)-Amino-7-oxononanoic acid is
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measured. The extent of growth is proportional to the ability of the yeast to utilize the
compound for biotin synthesis.

e General Protocol:

o

A biotin-auxotrophic strain of S. cerevisiae is grown in a rich medium and then washed
and starved of biotin.

o The starved cells are inoculated into a minimal medium containing all necessary nutrients
except biotin.

o The medium is supplemented with a range of concentrations of 8(S)-Amino-7-
oxononanoic acid.

o The cultures are incubated, and cell growth is monitored over time by measuring the
optical density (e.g., at 600 nm).

o A dose-response curve can be generated to determine the concentration-dependent effect
on yeast proliferation.

This guide provides a foundational understanding of 8-Amino-7-oxononanoic acid
hydrochloride. For the execution of specific experiments, it is imperative to consult the primary
scientific literature and validate protocols within the context of your laboratory's capabilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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